Cas no 1796927-04-2 (5-(3-Benzoyloxy-9H-carbazol-4-yloxy)methyl-3-2-(2-methoxyphenoxy)ethyl-2-oxazolidinone)

5-(3-Benzoyloxy-9H-carbazol-4-yloxy)methyl-3-2-(2-methoxyphenoxy)ethyl-2-oxazolidinone structure
1796927-04-2 structure
Product Name:5-(3-Benzoyloxy-9H-carbazol-4-yloxy)methyl-3-2-(2-methoxyphenoxy)ethyl-2-oxazolidinone
CAS No:1796927-04-2
MF:
MW:
CID:4553710
Update Time:2025-07-22

5-(3-Benzoyloxy-9H-carbazol-4-yloxy)methyl-3-2-(2-methoxyphenoxy)ethyl-2-oxazolidinone Chemical and Physical Properties

Names and Identifiers

    • 5-[(3-Benzoyloxy-9H-carbazol-4-yloxy)methyl]-3-[2-(2-methoxyphenoxy)ethyl]-2-oxazolidinone
    • 5-(3-Benzoyloxy-9H-carbazol-4-yloxy)methyl-3-2-(2-methoxyphenoxy)ethyl-2-oxazolidinone

5-(3-Benzoyloxy-9H-carbazol-4-yloxy)methyl-3-2-(2-methoxyphenoxy)ethyl-2-oxazolidinone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B208055-25mg
5-[(3-Benzoyloxy-9H-carbazol-4-yloxy)methyl]-3-[2-(2-methoxyphenoxy)ethyl]-2-oxazolidinone
1796927-04-2
25mg
$ 236.00 2023-04-19
TRC
B208055-250mg
5-[(3-Benzoyloxy-9H-carbazol-4-yloxy)methyl]-3-[2-(2-methoxyphenoxy)ethyl]-2-oxazolidinone
1796927-04-2
250mg
$ 1860.00 2023-04-19
AN HUI ZE SHENG Technology Co., Ltd.
B208055-25mg
5-[(3-Benzoyloxy-9H-carbazol-4-yloxy)methyl]-3-[2-(2-methoxyphenoxy)ethyl]-2-oxazolidinone
1796927-04-2
25mg
¥2100.00 2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.
B208055-250mg
5-[(3-Benzoyloxy-9H-carbazol-4-yloxy)methyl]-3-[2-(2-methoxyphenoxy)ethyl]-2-oxazolidinone
1796927-04-2
250mg
¥16800.00 2023-09-15

Additional information on 5-(3-Benzoyloxy-9H-carbazol-4-yloxy)methyl-3-2-(2-methoxyphenoxy)ethyl-2-oxazolidinone

Introduction to 5-(3-Benzoyloxy-9H-carbazol-4-yloxy)methyl-3-2-(2-methoxyphenoxy)ethyl-2-oxazolidinone (CAS No. 1796927-04-2)

The compound 5-(3-Benzoyloxy-9H-carbazol-4-yloxy)methyl-3-2-(2-methoxyphenoxy)ethyl-2-oxazolidinone, identified by its CAS number 1796927-04-2, represents a sophisticated molecule with significant potential in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives characterized by its oxazolidinone core, which is well-documented for its versatility in drug design and development. The structural features of this molecule, including the presence of benzoyloxy, carbazole, and methoxyphenyl moieties, contribute to its unique chemical properties and biological activities.

Recent advancements in the study of carbazole derivatives have highlighted their role as key scaffolds in the development of bioactive molecules. The carbazole moiety, in particular, has garnered attention due to its ability to interact with biological targets such as enzymes and receptors, making it a valuable component in the design of therapeutic agents. The incorporation of a benzoyloxy group further enhances the molecular complexity, potentially influencing both the solubility and bioavailability of the compound. These structural elements collectively contribute to the compound's pharmacological profile, positioning it as a promising candidate for further investigation.

The oxazolidinone ring is another critical feature of this compound, known for its stability and ability to form hydrogen bonds with biological targets. This structural motif has been widely explored in medicinal chemistry due to its versatility in modulating biological activity. The presence of a methyl group at the 5-position of the oxazolidinone ring adds another layer of complexity, potentially influencing the compound's metabolic pathways and interactions with biological systems. Additionally, the 2-methoxyphenoxy ethyl side chain introduces a hydrophilic region, which could enhance solubility and improve pharmacokinetic properties.

In the context of current research, this compound has shown promise in preliminary studies as a potential scaffold for developing novel therapeutic agents. The combination of the benzoyloxy, carbazole, and methoxyphenyl groups suggests that it may exhibit multiple modes of action, making it a versatile candidate for addressing complex biological pathways. For instance, studies have indicated that carbazole derivatives can interact with various enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. The oxazolidinone core further enhances its potential by providing a stable framework for further functionalization.

One particularly intriguing aspect of this compound is its potential application in the development of targeted therapies. The structural features outlined above suggest that it may be capable of selectively interacting with specific biological targets while minimizing off-target effects. This is a critical consideration in modern drug development, where efficacy must be balanced with safety. Preliminary computational studies have suggested that this molecule may exhibit favorable binding affinities for certain enzymes and receptors, making it a promising candidate for further experimental validation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the benzoyloxy group at the 3-position of the carbazole ring is particularly challenging due to its sensitivity to hydrolysis under basic conditions. Similarly, the attachment of the 2-methoxyphenoxy ethyl side chain requires precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to achieve these transformations with greater efficiency, paving the way for large-scale production and further investigation.

From a pharmacological perspective, this compound holds significant promise as a lead structure for drug discovery programs. Its unique combination of structural features makes it well-suited for modulating biological pathways associated with various diseases. For example, carbazole derivatives have been shown to exhibit anti-inflammatory properties by inhibiting key enzymes such as COX-2 and LOX. Additionally, studies have suggested that oxazolidinone-based compounds can interfere with bacterial cell wall synthesis, making them potential candidates for developing novel antibiotics.

The potential applications of this compound extend beyond traditional therapeutic areas. Its structural complexity suggests that it may also be useful in developing diagnostic tools or imaging agents. For instance, functionalized carbazole derivatives have been explored as fluorescent probes for cellular imaging due to their ability to emit light upon interaction with specific biological targets. This capability could be leveraged to develop novel diagnostic assays or real-time monitoring systems.

In conclusion,5-(3-Benzoyloxy-9H-carbazol-4-yloxy)methyl-3-2-(2-methoxyphenoxy)ethyl-2-oxazolidinone (CAS No. 1796927-04-2) represents a fascinating molecule with significant potential in pharmaceutical chemistry and medicinal biology. Its unique structural features and demonstrated biological activities make it a compelling candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new applications for carbazole derivatives and oxazolidinone-based compounds,this molecule is poised to play an important role in addressing some of today's most pressing medical challenges.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司